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Synthesis Method for N,N'-Dimethyloxamide

The table below summarizes a synthesis route for N,N'-Dimethyloxamide based on historical literature. This

method uses a classic approach with readily available starting materials.

Aspect Details
Key Reaction Reaction of an oxalic acid ester with methylamine [1].
Procedure Add ethyl oxalate to a strong, cooled aqueous methylamine solution; the

product precipitates out [1].

Work-up Wash the precipitated product successively with dilute acetic acid and then with
alcohol [1].

Reported Melting 214-217 °C [2].

Point

The following diagram illustrates the synthesis workflow and the related explosive compound derived from

N,N'-Dimethyloxamide:
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Frequently Asked Questions

What is the main hazard associated with this compound?
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The available safety information indicates that N,N'-Dimethyloxamide is generally an irritant. The safety
data sheet classifies it with the warning signal word "Warning" and cites hazards related to skin, eye

irritation, and potential respiratory irritation (H315, H319, H335) [2].

How can | improve the yield of this reaction?

The search results do not provide specific data on yield optimization. However, general principles for

reactions involving amine nucleophiles and ester electrophiles can be considered:

o Temperature Control: The procedure emphasizes carrying out the reaction with cooling [1]. This is
often critical to control the reaction's exotherm, minimize side reactions, and improve the purity and
yield of the precipitated product.

¢ Reagent Concentration: Using a "strong methylamine solution” is specified [1]. A higher
concentration likely favors the forward reaction and improves the conversion rate.

Guidance for Further Research

The information found is primarily from compound databases and a historical forum discussion referencing

old literature. To build a more robust technical knowledge base, I suggest you:

e Consult Primary Literature: Use scientific databases (like SciFinder, Reaxys) to find the original
journal articles describing the synthesis, such as Ann. 76, 324 and Ann. 184, 51, which are
referenced in the forum discussion [1].

e Explore Analogous Reactions: Research the synthesis of similar compounds, such as oxamide or
other N,N'-disubstituted oxamides. The principles learned can often be applied to your specific
compound.

¢ Focus on Purification: The documented method relies on precipitation and washing [1].
Investigating recrystallization from hot water (a solvent in which it is reported to be very soluble) [1]
could be a key area for improving final product purity and yield.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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